Cas no 62796-30-9 (Carbamodithioic acid, dioctyl-)

• Product Name: Carbamodithioic acid, dioctyl-
• CAS No: 62796-30-9
• MF: C₁₇H₃₅NS₂
• MW: 317.596502542496
• CID: 431066
• PubChem ID: 162488
• Update Time: 2025-04-19

Carbamodithioic acid, dioctyl- Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, dioctyl-
• dioctylcarbamodithioic acid
• 62796-30-9
• DTXSID50276516
• Dioctyldithiocarbamic acid
• dioctylcarbamodithioicacid
• SCHEMBL2496734
• CHEMBL4302408

• Inchi： 1S/C17H35NS2/c1-3-5-7-9-11-13-15-18(17(19)20)16-14-12-10-8-6-4-2/h3-16H2,1-2H3,(H,19,20)
• InChI Key： MGJYZNJAQSLHOL-UHFFFAOYSA-N
• SMILES： SC(N(CCCCCCCC)CCCCCCCC)=S

Computed Properties

• Exact Mass: 317.22135
• Monoisotopic Mass: 317.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 3.24